1-(4-Ethoxy-phenyl)-3-[2-(2-methoxy-phenyl)-ethylamino]-pyrrolidine-2,5-dione

• Molecular Formula: C21H24N2O4
• Molecular Weight: 368.4 g/mol
• IUPAC Name: 1-(4-ethoxyphenyl)-3-[2-(2-methoxyphenyl)ethylamino]pyrrolidine-2,5-dione
• InChI: InChI=1S/C21H24N2O4/c1-3-27-17-10-8-16(9-11-17)23-20(24)14-18(21(23)25)22-13-12-15-6-4-5-7-19(15)26-2/h4-11,18,22H,3,12-14H2,1-2H3
• InChI Key: MJHGOUHEDVMVPS-UHFFFAOYSA-N
• SMILES: CCOC1=CC=C(C=C1)N2C(=O)CC(C2=O)NCCC3=CC=CC=C3OC

Description

1-(4-Ethoxy-phenyl)-3-[2-(2-methoxy-phenyl)-ethylamino]-pyrrolidine-2,5-dione, also known as EPEA, is a chemical compound with potential therapeutic applications. This compound belongs to the class of pyrrolidine-2,5-dione derivatives, which have been extensively studied for their biological activities. EPEA has been reported to exhibit promising anticancer and antiviral activities, making it a potential candidate for drug development.

Mechanism of Action

The mechanism of action of 1-(4-Ethoxy-phenyl)-3-[2-(2-methoxy-phenyl)-ethylamino]-pyrrolidine-2,5-dione is not fully understood, but several studies have suggested that it may act by inhibiting the activity of enzymes involved in cancer cell growth and proliferation. 1-(4-Ethoxy-phenyl)-3-[2-(2-methoxy-phenyl)-ethylamino]-pyrrolidine-2,5-dione has been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division. By inhibiting this enzyme, 1-(4-Ethoxy-phenyl)-3-[2-(2-methoxy-phenyl)-ethylamino]-pyrrolidine-2,5-dione may prevent cancer cells from dividing and growing.
Biochemical and Physiological Effects
1-(4-Ethoxy-phenyl)-3-[2-(2-methoxy-phenyl)-ethylamino]-pyrrolidine-2,5-dione has been shown to have several biochemical and physiological effects. In addition to its anticancer activity, 1-(4-Ethoxy-phenyl)-3-[2-(2-methoxy-phenyl)-ethylamino]-pyrrolidine-2,5-dione has been reported to exhibit antiviral activity against several viruses, including HIV and hepatitis C virus. 1-(4-Ethoxy-phenyl)-3-[2-(2-methoxy-phenyl)-ethylamino]-pyrrolidine-2,5-dione has also been shown to have antioxidant activity, which may contribute to its anticancer and antiviral effects.

Advantages and Limitations for Lab Experiments

One advantage of 1-(4-Ethoxy-phenyl)-3-[2-(2-methoxy-phenyl)-ethylamino]-pyrrolidine-2,5-dione is that it is relatively easy to synthesize and purify, making it a good candidate for further studies. However, one limitation of 1-(4-Ethoxy-phenyl)-3-[2-(2-methoxy-phenyl)-ethylamino]-pyrrolidine-2,5-dione is that its mechanism of action is not fully understood, which may make it difficult to optimize its therapeutic potential.

Future Directions

There are several future directions for research on 1-(4-Ethoxy-phenyl)-3-[2-(2-methoxy-phenyl)-ethylamino]-pyrrolidine-2,5-dione. One potential direction is to investigate its potential as a cancer therapy in animal models and clinical trials. Another direction is to explore its potential as an antiviral therapy, particularly for HIV and hepatitis C virus. Additionally, further studies are needed to understand the mechanism of action of 1-(4-Ethoxy-phenyl)-3-[2-(2-methoxy-phenyl)-ethylamino]-pyrrolidine-2,5-dione and to optimize its therapeutic potential.

Synthesis Methods

1-(4-Ethoxy-phenyl)-3-[2-(2-methoxy-phenyl)-ethylamino]-pyrrolidine-2,5-dione can be synthesized by a multi-step process involving the reaction of 4-ethoxybenzaldehyde with 2-methoxyphenethylamine, followed by cyclization and oxidation steps. The synthesis of 1-(4-Ethoxy-phenyl)-3-[2-(2-methoxy-phenyl)-ethylamino]-pyrrolidine-2,5-dione has been reported in several scientific publications, and the compound has been obtained in good yields and purity.

Scientific Research Applications

1-(4-Ethoxy-phenyl)-3-[2-(2-methoxy-phenyl)-ethylamino]-pyrrolidine-2,5-dione has been the subject of several scientific studies investigating its biological activities and potential therapeutic applications. One of the most promising applications of 1-(4-Ethoxy-phenyl)-3-[2-(2-methoxy-phenyl)-ethylamino]-pyrrolidine-2,5-dione is its anticancer activity. Several studies have shown that 1-(4-Ethoxy-phenyl)-3-[2-(2-methoxy-phenyl)-ethylamino]-pyrrolidine-2,5-dione can inhibit the growth and proliferation of cancer cells, including breast cancer, lung cancer, and leukemia cells. 1-(4-Ethoxy-phenyl)-3-[2-(2-methoxy-phenyl)-ethylamino]-pyrrolidine-2,5-dione has been shown to induce apoptosis, or programmed cell death, in cancer cells, making it a potential candidate for cancer therapy.